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Compound of Interest

Compound Name: 1,3-Dipropylbenzene

Cat. No.: B12009277

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the boiling and melting points of 1,3-
Dipropylbenzene (also known as 1,3-di-n-propylbenzene). The document summarizes its key
physical properties, outlines the standard experimental protocols for their determination, and
presents a logical visualization of the compound's physical states as a function of temperature.

Physical Properties Data

1,3-Dipropylbenzene is an aromatic hydrocarbon. Its physical state and phase transitions are
critical parameters in various laboratory and industrial applications, influencing reaction
conditions, purification methods, and storage requirements.
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Property Value Notes

At standard atmospheric

Boiling Point 215 °C
pressure.
The compound exists as a
liquid at room temperature. For
] ] ) ) comparison, its isomer 1,3-
Melting Point Data not readily available -
diisopropylbenzene has a
reported melting point of
approximately -63 °C.[1]
Molecular Formula Ci2H1s
Molar Mass 162.27 g/mol
Density 0.914 g/mL

Experimental Protocols for Determination

The determination of boiling and melting points is fundamental to characterizing a pure
chemical substance. The following are standard methodologies employed for these
measurements.

1. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, especially with small sample volumes, micro-reflux or
distillation methods are common.

o Simple Distillation Method: This technique is suitable when a sufficient quantity of the liquid
is available. The liquid is heated in a distillation flask, and the temperature of the vapor that is
in equilibrium with the boiling liquid is measured. This stable temperature reading, observed
as the vapor condenses and is collected, represents the boiling point.[1]

e Micro-Boiling Point (Micro-Reflux) Method: This is an efficient method for small sample
volumes (a few mL).[2]
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o Sample Preparation: A small volume (approx. 0.5 mL) of 1,3-Dipropylbenzene is placed
into a small test tube.

o Apparatus Setup: A thermometer is positioned with its bulb suspended about 1 cm above
the liquid's surface to measure the vapor temperature. The apparatus is set up for reflux,
often using a heating block.

o Heating and Observation: The sample is heated gently. The boiling point is the stable
temperature at which a "reflux ring" (the level at which vapor condenses and flows back
down) is observed on the walls of the test tube, ensuring the thermometer bulb is
enveloped in the vapor.[2]

2. Melting Point Determination

While a specific melting point for 1,3-Dipropylbenzene is not cited, the following capillary
method is the standard protocol for determining the melting point of solid organic compounds. A
sharp melting point (a narrow range of 0.5-1.0°C) is a strong indicator of a substance's purity.

o Capillary Tube Method:

[¢]

Sample Preparation: A small amount of the finely powdered, dry solid sample is packed
into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer or placed in a
designated slot in a melting point apparatus (such as a Mel-Temp or Thiele tube).

o Heating and Observation: The sample is heated at a controlled, slow rate (approximately
1-2°C per minute) as it approaches the expected melting point.

o Recording the Range: Two temperatures are recorded: the temperature at which the first
droplet of liquid appears and the temperature at which the entire sample becomes a clear
liquid. This range is the reported melting point.

Logical Workflow and Visualizations

The physical state of 1,3-Dipropylbenzene is directly dependent on its temperature. This
relationship can be visualized as a linear progression through its primary physical states.
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Caption: State transitions of 1,3-Dipropylbenzene with temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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